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Introduction

Chlorobutanol (1,1,1-trichloro-2-methyl-2-propanol) is an alcohol-based preservative that also
exhibits sedative-hypnotic and weak local anesthetic properties.[1] It is synthesized from the
reaction of acetone and chloroform.[2] For many years, chlorobutanol has been utilized as a
preservative in multi-dose pharmaceutical formulations, including injections, creams, and
particularly ophthalmic solutions, to prevent microbial contamination after the container is
opened.[3][4] Its primary function in these preparations is to inhibit the growth of bacteria and
fungi that could be inadvertently introduced by the user.[5][6]

These application notes provide a comprehensive overview of the use of chlorobutanol in
ophthalmic solutions, including its mechanism of action, efficacy, formulation considerations,
and associated toxicological data. Detailed protocols for evaluating its preservative efficacy are
also provided.

Physicochemical Properties

Proper formulation development requires a thorough understanding of the preservative's
physical and chemical characteristics. Chlorobutanol is a white, crystalline powder with a
camphor-like odor.[3] Key properties are summarized in the table below.
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References

Chemical Formula

C4H7CI30

[7]

Molecular Weight 177.46 g/mol (Anhydrous) [2][8]
Colorless or white crystalline
Appearance [3]
powder
] ] ~97°C (Anhydrous), ~76°C
Melting Point ) [3]
(Hemihydrate)
Slightly soluble in water;
. Soluble in alcohol, glycerol,
Solubility [3B1[71[8]

ether, chloroform, and volatile

oils.

Typical Concentration

0.5% wiv

(1112131071

Stability

Stable at pH 3; degradation
increases with pH. Unstable at
room temperature for extended

periods.

[719]

Mechanism of Action

Chlorobutanol functions as a detergent-type preservative.[10][11] Its antimicrobial effect is

primarily bacteriostatic and is achieved through the disruption of the microbial cell membrane.

[9] By interfering with the lipid structure of the membrane, chlorobutanol increases its

permeability, which ultimately leads to cell lysis and death.[1][11]

Mechanism of Action of Chlorobutanol

Chlorobutanol Disruption of Microbial Increased Cell Cell Lysis and
Cell Membrane Lipids Permeability Microbial Death
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Caption: Antimicrobial mechanism of chlorobutanol leading to cell lysis.

Application in Ophthalmic Formulations
Efficacy and Concentration

Chlorobutanol has a broad spectrum of antimicrobial activity, effective against both Gram-
positive and Gram-negative bacteria, as well as some fungi.[9] However, its efficacy is
considered less potent than that of benzalkonium chloride (BAK).[10] The antimicrobial activity
is significantly reduced at a pH above 5.5.[9] It is almost universally used at a concentration of
0.5% wl/v in ophthalmic preparations, a level at which it provides both antimicrobial and long-
term stabilizing effects for multi-ingredient formulas.[1][3][8]

Formulation and Stability Considerations

e pH: Chlorobutanol's stability is highly pH-dependent. It is most stable in acidic formulations
(pH 5 or lower) and degrades as the pH increases.[7][9]

o Temperature: It is labile when exposed to heat and can be unstable during extended storage
at room temperature, which has limited its use in some applications.[10][11]

» Volatility: Chlorobutanol readily sublimes, which must be considered during manufacturing
and in the choice of final packaging.[3]

e Incompatibilities: Its antimicrobial activity may be reduced by interactions with other
formulation components, such as polysorbate 80, due to sorption or complex formation.[9]

Safety and Toxicology Profile

While effective as a preservative, chlorobutanol is not without cytotoxic effects. Chronic use
can lead to ocular surface damage.
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Aspect Description References

Can cause significant keratitis
and irritation. One study

Ocular Irritation showed that a 0.5% solution in ~ [11][12]
artificial tears caused irritation

in over 50% of subjects.

In-vitro studies show that
chlorobutanol can induce
. degeneration of corneal
Corneal Toxicity o o [1][11]
epithelial cells, reduce mitotic
activity, and disrupt the corneal

epithelium's barrier function.

Generally considered less toxic
to the ocular surface than
BAK, but more toxic than
Comparative Toxicity newer, oxidative-type [10][13]
preservatives like stabilized
oxychloro complex (SOC) or

sofZia.

When ingested, it can have
sedative effects. Allergic

Systemic Effects reactions, though rare, can [5]
include skin rashes and

itching.

Regulatory Context

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European
Medicines Agency (EMA) mandate that multi-dose ophthalmic products must contain a suitable
preservative to prevent microbial contamination during use.[14][15] The FDA's guidance
emphasizes that product sterility is a critical quality attribute and that manufacturers must
perform rigorous antimicrobial effectiveness testing throughout a product's shelf life.[16][17]
Chlorobutanol is listed in the FDA Inactive Ingredients Guide for use in ophthalmic
preparations.[9]
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Experimental Protocols
Protocol: Preservative Efficacy Test (PET) for
Ophthalmic Solutions (Based on USP <51>)

The Preservative Efficacy Test (PET), also known as the Antimicrobial Effectiveness Test
(AET), is essential for demonstrating the effectiveness of the preservative system in a final
product formulation.[6][18]

Objective: To determine if the preservative system in a multi-dose ophthalmic product provides
adequate protection against microbial contamination.

Materials:
» Final product samples in their original multi-dose containers.
o Standardized microbial strains (from ATCC - American Type Culture Collection):
o Staphylococcus aureus (ATCC 6538)
o Pseudomonas aeruginosa (ATCC 9027)
o Escherichia coli (ATCC 8739)
o Candida albicans (ATCC 10231)
o Aspergillus brasiliensis (ATCC 16404)

Sterile saline solution.

Culture media (e.g., Tryptic Soy Agar, Sabouraud Dextrose Agar).

Incubators set at 20-25°C.

Sterile inoculation loops, pipettes, and containers.

Methodology:
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e Preparation of Inoculum: Prepare standardized suspensions of each test microorganism to a
concentration of approximately 1 x 108 colony-forming units (CFU)/mL.

¢ Product Inoculation:

o

Divide the product samples into five groups, one for each test microorganism.

[¢]

Inoculate each sample with a small volume (0.5% to 1.0% of the product volume) of one of
the prepared microbial suspensions.

[¢]

The final concentration of microorganisms in the product should be between 1 x 10> and 1
x 106 CFU/mL.

[¢]

Thoroughly mix to ensure even distribution of the inoculum.

 Incubation: Store the inoculated containers at a controlled temperature of 20-25°C for 28
days.

e Sampling and Enumeration:

o At specified time intervals (Day O, 7, 14, and 28), withdraw an aliquot from each inoculated
container.

o Perform serial dilutions and use plate count methods to determine the concentration of
viable microorganisms (CFU/mL).

o Data Analysis: Calculate the log reduction in microbial concentration from the initial (Day 0)
count at each time point.
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Preservative Efficacy Test (PET) Workflow
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Caption: Experimental workflow for the Preservative Efficacy Test (PET).
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Acceptance Criteria: For ophthalmic products (USP Category 1), the criteria are as follows:

Microorganism Day 7 Day 14 Day 28
) ) ) No increase from Day
Bacteria > 1.0 log reduction > 3.0 log reduction 14
No increase from No increase from No increase from
Yeast & Mold
initial count initial count initial count

Table based on USP
<51> criteria for
Category 1 products.
[18][19]

Conclusion

Chlorobutanol is a well-established preservative for ophthalmic solutions with a long history of
use. Its broad-spectrum antimicrobial activity, particularly at a 0.5% concentration in acidic
formulations, can provide the necessary protection for multi-dose products. However, its use is
a balance between efficacy and potential ocular toxicity.[10] Researchers and developers must
weigh its benefits against its disadvantages, such as pH and temperature instability and its
potential to cause corneal irritation with chronic use.[9][11][12] The development of newer, less
toxic preservatives offers alternatives, but chlorobutanol remains a relevant option in specific
formulation contexts, provided that rigorous efficacy and safety testing is conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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